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Compound of Interest

Compound Name: N-2-Pyridinylalanine
CAS No.: 76478-29-0
Cat. No.: B14057822
Get Quote
. J

Executive Safety Summary

Objective: To provide a self-validating, compliant disposal workflow for N-2-Pyridinylalanine
(CAS: 37535-51-6 / 37535-50-5), ensuring personnel safety and environmental integrity.

Immediate Action Required:

o Treat as Hazardous: While not explicitly listed on EPA P-lists or U-lists, this compound is a
pyridine derivative and an unnatural amino acid. Best practice dictates handling it as
Hazardous Chemical Waste destined for high-temperature incineration.

¢ Segregation: Strictly segregate from strong oxidizing agents.

o Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coat are
mandatory. Use a dust mask (N95) or work within a fume hood to prevent inhalation of fines.

Chemical Profile & Hazard Assessment
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Understanding the physicochemical properties is the first step in designing a safe disposal

protocol. The pyridine ring introduces nitrogen into the combustion cycle, necessitating specific

incineration parameters (scrubbers for NOx).

ble 1: Physicochemical & Saf

Property

Specification

Disposal Implication

Chemical Name

N-2-Pyridinylalanine (3-(2-
Pyridyl)-L-alanine)

Nitrogen-rich organic waste.[1]

CAS Number

37535-51-6 (L-isomer)

Unique identifier for waste

manifesting.[1]

Molecular Formula

CsH10N202

Generates CO, COz, and NOx

upon combustion.

Physical State

White to off-white powder

Particulate hazard; requires

sealed containment.

Solubility

Soluble in water; slightly

soluble in organics

May end up in agueous or

organic waste streams.

GHS Classification

Warning

Hazard Statements

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[2] Irrit.)

Contact hazard; do not

dispose of in trash.

RCRA Status

Not Listed (Unless

characteristic)

Manage as Non-Regulated
Chemical Waste (rec.

Incineration).

Pre-Disposal Stabilization & Segregation

The "Why" Behind the Protocol: N-2-Pyridinylalanine is amphoteric but possesses a basic

pyridine ring.[1] Mixing this waste with strong oxidizers (e.g., perchlorates, permanganates) can
lead to exothermic reactions. Furthermore, uncontrolled mixing with strong acids may generate
heat, though it generally forms stable salts.

Visualizing the Segregation Logic
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The following diagram illustrates the decision matrix for segregating N-2-Pyridinylalanine
waste at the bench level.

N-2-Pyridinylalanine Waste

Physical State?

Pure Substance Reaction Mix / HPLC

Solid / Powder Solution / Mixture

Solid Waste Container

?
(Yellow/Hazardous Tag) Solvent Type*

Contains Halogens |Flammable / Organic Water Based

Halogenated Organic Non-Halogenated Organic Aqueous Buffer
(DCM, Chloroform) (MeOH, Acetone) (pH 5-9)

Aqueous Waste Carboy
(Check Local Limits)

Halogenated Waste Carboy Non-Halogenated Waste Carboy
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Figure 1: Decision tree for segregating N-2-Pyridinylalanine waste streams to ensure
compatibility and compliance.

Detailed Disposal Procedures
Scenario A: Disposal of Solid Waste (Pure Substance)

Applicable for expired reagents, spilled solids, or excess weighing powder.

o Containment: Transfer the solid material into a high-density polyethylene (HDPE) or glass
wide-mouth jar.

o Why: Prevents puncture and leakage.[3]

o Labeling: Affix a hazardous waste tag.
o Constituents: Write "N-2-Pyridinylalanine” (do not use abbreviations like "Pyr-Ala").[1]
o Hazard Checkbox: Mark "Irritant” and "Toxic" (precautionary).

e Secondary Containment: Place the primary container into a clear, sealable plastic bag (Zip-
lock style) before placing it in the Satellite Accumulation Area (SAA) bin.

o Why: This "double-containment" prevents dust dispersion if the primary lid loosens.

Scenario B: Disposal of Liquid Waste (HPLC/Reaction
Mixtures)

Applicable for mother liquors, washes, or HPLC effluent.

o Determine Solvent Base: Refer to Figure 1.
o If dissolved in Methanol/Acetonitrile: Classify as Ignitable (D001) waste.
o If dissolved in DCM/Chloroform: Classify as Toxic/Halogenated waste.

e pH Check: Ensure the solution pH is between 5 and 9.
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o Why: Extreme pH can degrade waste containers or react with other wastes. If acidic (e.g.,
TFA salts), neutralize slowly with Sodium Bicarbonate before adding to the carboy, or use
a dedicated "Acidic Organic" waste stream if available.

o Transfer: Pour into the appropriate carboy using a funnel to avoid spills. Cap immediately.

o Critical: Do not fill carboys >90% full to allow for thermal expansion.

The Disposal Lifecycle (From Bench to Destruction)

To build trust in the process, it is vital to understand where the waste goes. We utilize high-
temperature incineration because it guarantees the destruction of the pyridine ring, preventing
environmental accumulation.

Lab Bench Dail Satellite Accumulation Weekly/Montht % Licensed Hauler Rotary Kiln Incinerator Combustion Gases Wet Scrubber System
(Generation) Area (SAA) ora (DOT Regulated) (1000°C+) 10X R )

Click to download full resolution via product page

Figure 2: The lifecycle of N-2-Pyridinylalanine waste, highlighting the necessity of incineration
with scrubbing to handle nitrogenous byproducts.[1][4][5]

Emergency Procedures (Spill Response)

In the event of a spill, autonomy and speed are key.[6][7] Follow this self-validating protocol:
o Assess: Is the spill >100g or outside a fume hood?

o Yes: Evacuate and call EHS.

o No: Proceed with cleanup.[2][6][8][9][10]
e PPE Up: Wear double nitrile gloves, goggles, and a lab coat.

e Contain (Solid): Gently cover the powder with a damp paper towel to prevent dust
generation. Sweep up carefully into a dustpan.
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e Contain (Liquid): Cover with an inert absorbent (Vermiculite or chemically treated pads). Do
not use combustible materials like sawdust.

e Clean: Wipe the area with soap and water.[9][11][12]

e Dispose: Place all cleanup materials (towels, gloves, absorbent) into the Solid Hazardous
Waste bin.

Regulatory Framework & Compliance

While N-2-Pyridinylalanine is not a P-listed or U-listed waste (unlike Pyridine, U196), it must
be managed in accordance with:

o USA: Resource Conservation and Recovery Act (RCRA) - 40 CFR 261.
e EU: Waste Framework Directive 2008/98/EC.

Compliance Statement:

"Generators must determine if their waste exhibits hazardous characteristics. Due to the irritant
nature and chemical structure, this material should be manifested as 'Non-Regulated Chemical

Waste' or 'Hazardous Waste' (depending on state interpretation) for Fuel Blending/Incineration."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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